Cas no 543-75-9 (1,4-Dioxene)

1,4-Dioxene Properties

Names and Identifiers

• 1,4-Dioxin,2,3-dihydro-
• 1,4-Dioxene
• 2,3-dihydro-1,4-dioxine
• 1,4-dioxane-2,3-diyl
• 1,4-Dioxin,2,3-dihydro
• 2,3-Dihydro-1,4-dioxin
• p-Dioxin,2,3-dihydro
• 1,4-Dioxin, 2,3-dihydro-
• p-Dioxin, 2,3-dihydro-
• HIZVCIIORGCREW-UHFFFAOYSA-N
• NSC2295
• 2,3-Dihydro-1,4-dioxine #
• D2287
• NSC-2295
• T71041
• DTXSID0074714
• NSC 2295
• 964XEE4JQL
• EN300-135281
• Dioxene
• UNII-964XEE4JQL
• 543-75-9
• P-DIOXENE
• FT-0695212
• MFCD00082537
• Q13423013
• DTXCID7041675
• +Expand

• MDL： MFCD00082537
• InChIKey： HIZVCIIORGCREW-UHFFFAOYSA-N
• Inchi： 1S/C4H6O2/c1-2-6-4-3-5-1/h1-2H,3-4H2
• SMILES： O1C([H])=C([H])OC([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 86.03680
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 86.036779
• Heavy Atom Count: 6
• Complexity: 50.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• LogP: 0.50440
• PSA: 18.46000
• Refractive Index: 1.437
• Boiling Point: 94°C(lit.)
• Melting Point: NA
• Vapor Pressure: 54.8±0.1 mmHg at 25°C
• Flash Point: 1°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1,08 g/cm3